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Compound of Interest

Compound Name:
N,N'-Dimethoxy-N,N'-

dimethyloxamide

Cat. No.: B034628 Get Quote

Proper disposal of N,N'-Dimethoxy-N,N'-dimethyloxamide is crucial for laboratory safety and

environmental protection. This document provides a comprehensive guide to its safe handling

and disposal, tailored for researchers, scientists, and drug development professionals.

Safety and Handling
Before disposal, it is essential to understand the hazards associated with N,N'-Dimethoxy-
N,N'-dimethyloxamide. It is a flammable liquid and vapor that can cause serious eye damage

and may cause an allergic skin reaction.[1][2] It is also harmful if inhaled.[1]

Personal Protective Equipment (PPE): When handling N,N'-Dimethoxy-N,N'-
dimethyloxamide for disposal, always wear appropriate personal protective equipment.
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PPE Category Specific Recommendations

Eye/Face Protection

Wear chemical safety goggles or a face shield

as described by OSHA's eye and face

protection regulations in 29 CFR 1910.133 or

European Standard EN166.[3]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[3] Flame retardant

antistatic protective clothing is recommended.[1]

Respiratory Protection

Use a respirator when vapors or aerosols are

generated.[1] Work under a chemical fume

hood.[2]

Disposal Protocol
Waste material must be disposed of in accordance with national and local regulations.[1] It is

imperative to dispose of the contents and container at an approved waste disposal plant.[1][2]

[4][5]

Step-by-Step Disposal Procedure:

Containment: Leave the chemical in its original container whenever possible.[1] Do not mix it

with other waste.[1]

Labeling: Ensure the container is clearly and accurately labeled with the chemical name and

associated hazards.

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from heat,

sparks, open flames, and other ignition sources.[1][2] Keep the container tightly closed.[1][2]

Professional Disposal: Arrange for a licensed hazardous waste disposal company to collect

the chemical waste.

Spill Management

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA1133306&productDescription=N+N+-DIMETHYLOXAMIDE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1133306&productDescription=N+N+-DIMETHYLOXAMIDE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/en/sds/aldrich/140732?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/aldrich/140732?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC161255000&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/en/sds/aldrich/140732?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/aldrich/140732?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC161255000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC446151000&countryCode=US&language=en
https://aksci.com/sds/M718_SDS.pdf
https://www.sigmaaldrich.com/HK/en/sds/aldrich/140732?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/aldrich/140732?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/aldrich/140732?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC161255000&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/en/sds/aldrich/140732?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC161255000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In the event of a spill, immediate and appropriate action is necessary to prevent further

contamination and ensure safety.

Spill Response Protocol:

Evacuate: Evacuate personnel from the immediate spill area.[2]

Ventilate: Ensure the area is well-ventilated.[1]

Control Ignition Sources: Remove all sources of ignition, such as open flames, sparks, and

hot surfaces.[2][4] Use non-sparking tools.[2][4]

Containment: Cover drains to prevent the chemical from entering them.[1]

Absorption: Use an inert, non-combustible absorbent material, such as dry earth, sand, or a

commercial absorbent like Chemizorb®, to soak up the spill.[1][6]

Collection: Carefully sweep or shovel the absorbed material into a suitable, labeled container

for disposal.[3]

Decontamination: Clean the affected area thoroughly. Wash contaminated clothing before

reuse.[1][4]

Physical and Chemical Properties
Property Value

Molecular Formula C4 H8 N2 O2

Molecular Weight 116.12 g/mol

Appearance White Solid

Melting Point 215 - 217 °C

Boiling Point 102 - 103 °C (at 960 hPa)[1]

Density 0.897 g/cm³ (at 25 °C)[1]

Flash Point 6.1 °C (Closed Cup)[6]
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Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of N,N'-
Dimethoxy-N,N'-dimethyloxamide.
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Identify N,N'-Dimethoxy-N,N'-dimethyloxamide Waste

Assess Contamination Level

Spill or Leak?

Follow Spill Management Protocol

Yes

Containerized Waste

No

Is Container Properly Labeled?

Label with Chemical Name and Hazards

No

Store in a Cool, Dry, Well-Ventilated Area

Yes

Contact Licensed Hazardous Waste Disposal Company

Waste Disposed of According to Regulations

Click to download full resolution via product page

Caption: Disposal workflow for N,N'-Dimethoxy-N,N'-dimethyloxamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b034628?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/HK/en/sds/aldrich/140732?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC161255000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1133306&productDescription=N+N+-DIMETHYLOXAMIDE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC446151000&countryCode=US&language=en
https://aksci.com/sds/M718_SDS.pdf
https://www.spectrumchemical.com/media/sds/D2215_MSDS.pdf
https://www.benchchem.com/product/b034628#n-n-dimethoxy-n-n-dimethyloxamide-proper-disposal-procedures
https://www.benchchem.com/product/b034628#n-n-dimethoxy-n-n-dimethyloxamide-proper-disposal-procedures
https://www.benchchem.com/product/b034628#n-n-dimethoxy-n-n-dimethyloxamide-proper-disposal-procedures
https://www.benchchem.com/product/b034628#n-n-dimethoxy-n-n-dimethyloxamide-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b034628?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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